1-(4-ethoxyphenyl)-3-[(4-fluorobenzyl)amino]pyrazin-2(1H)-one

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[(4-fluorophenyl)methylamino]pyrazin-2-one
• InChI: InChI=1S/C19H18FN3O2/c1-2-25-17-9-7-16(8-10-17)23-12-11-21-18(19(23)24)22-13-14-3-5-15(20)6-4-14/h3-12H,2,13H2,1H3,(H,21,22)
• InChI Key: VXBPGNGCWDRTPP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C=CN=C(C2=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C19H18FN3O2
• Molecular Weight: 339.4 g/mol

Description

1-(4-ethoxyphenyl)-3-[(4-fluorobenzyl)amino]pyrazin-2(1H)-one is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. It belongs to the class of pyrazinone derivatives and has been found to exhibit promising pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-(4-ethoxyphenyl)-3-[(4-fluorobenzyl)amino]pyrazin-2(1H)-one is not fully understood. However, it has been proposed to act by inhibiting various enzymes and signaling pathways involved in the progression of cancer and neurodegenerative diseases.
Biochemical and Physiological Effects
1-(4-ethoxyphenyl)-3-[(4-fluorobenzyl)amino]pyrazin-2(1H)-one has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and reduce the expression of various oncogenes. It has also been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(4-ethoxyphenyl)-3-[(4-fluorobenzyl)amino]pyrazin-2(1H)-one is its potent inhibitory activity against cancer cell lines. This makes it a promising candidate for the development of novel anticancer agents. However, its limitations include its poor solubility and bioavailability, which may affect its efficacy in vivo.

Future Directions

There are several future directions for the research on 1-(4-ethoxyphenyl)-3-[(4-fluorobenzyl)amino]pyrazin-2(1H)-one. These include:
1. Optimization of its chemical structure to improve its solubility and bioavailability.
2. Evaluation of its efficacy in vivo using animal models of cancer and neurodegenerative diseases.
3. Investigation of its potential as a multi-targeted agent for the treatment of various diseases.
4. Development of novel drug delivery systems to improve its pharmacokinetic properties.
5. Identification of its molecular targets and elucidation of its mechanism of action.
Conclusion
In conclusion, 1-(4-ethoxyphenyl)-3-[(4-fluorobenzyl)amino]pyrazin-2(1H)-one is a promising compound with potential therapeutic applications in various diseases. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its pharmacological properties and develop novel drugs based on its chemical structure.

Synthesis Methods

The synthesis of 1-(4-ethoxyphenyl)-3-[(4-fluorobenzyl)amino]pyrazin-2(1H)-one involves the reaction of 4-fluorobenzylamine and 1-(4-ethoxyphenyl)-3-(2-pyridyl)prop-2-en-1-one in the presence of a suitable catalyst. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

1-(4-ethoxyphenyl)-3-[(4-fluorobenzyl)amino]pyrazin-2(1H)-one has been extensively studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been found to exhibit potent inhibitory activity against several cancer cell lines and has shown promising results in preclinical studies.